Cas no 2137797-77-2 (Tert-butyl 3-(2,6-difluorophenyl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(2,6-difluorophenyl)prop-2-ynoate
• CAS No: 2137797-77-2
• MF: C₁₃H₁₂F₂O₂
• MW: 238.229990959167
• CID: 6253188
• PubChem ID: 165451849
• Update Time: 2024-01-10

Tert-butyl 3-(2,6-difluorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,6-difluorophenyl)prop-2-ynoate
• EN300-743590
• 2137797-77-2
• Tert-butyl 3-(2,6-difluorophenyl)prop-2-ynoate

• Inchi： 1S/C13H12F2O2/c1-13(2,3)17-12(16)8-7-9-10(14)5-4-6-11(9)15/h4-6H,1-3H3
• InChI Key： HMTCQCSEXXIKJC-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C#CC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 238.08053595g/mol
• Monoisotopic Mass: 238.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters